Cas no 1251697-57-0 (N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide)

• Product Name: N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CAS No: 1251697-57-0
• MF: C₁₉H₂₀BrN₅O₂S
• MW: 462.363401412964
• CID: 5823995
• PubChem ID: 49662890
• Update Time: 2025-10-28

N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• N-(3-bromophenyl)-2-[8-(cyclohexylsulfanyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• AKOS021975311
• VU0623236-1
• F3406-5246
• 6-piperazin-1-yl-N,N-dipropyl-5-[(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)amino]nicotinamide
• N-(3-bromophenyl)-2-(8-(cyclohexylthio)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide
• N-(3-bromophenyl)-2-(8-cyclohexylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• 1251697-57-0
• CHEMBL4548655

• Inchi： 1S/C19H20BrN5O2S/c20-13-5-4-6-14(11-13)22-16(26)12-25-19(27)24-10-9-21-18(17(24)23-25)28-15-7-2-1-3-8-15/h4-6,9-11,15H,1-3,7-8,12H2,(H,22,26)
• InChI Key： NGDKHILVOQKDQJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC(CN1C(N2C=CN=C(C2=N1)SC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 461.05211g/mol
• Monoisotopic Mass: 461.05211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide

Research Briefing on N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide (CAS: 1251697-57-0)

In recent years, the compound N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide (CAS: 1251697-57-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrazine core and bromophenylacetamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide involves a multi-step process that includes the formation of the triazolopyrazine scaffold followed by the introduction of the cyclohexylsulfanyl and bromophenylacetamide groups. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation. The structural complexity of this molecule, particularly the presence of the sulfanyl and acetamide functionalities, has been a focal point for structure-activity relationship (SAR) studies aimed at enhancing its pharmacological properties.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific kinases and proteases, which are critical targets in cancer and inflammatory diseases. In vitro assays have revealed its ability to selectively bind to the active sites of these enzymes, thereby disrupting their catalytic activity. Furthermore, preliminary in vivo studies in murine models have shown promising results in reducing tumor growth and inflammation, with minimal off-target effects. These findings suggest that N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide could serve as a lead compound for the development of novel therapeutics.

Despite these encouraging results, several challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization to enhance its bioavailability and reduce potential toxicity. Additionally, more comprehensive toxicological studies are needed to assess its safety profile in humans. Researchers are also exploring the potential of this compound in combination therapies, where it may synergize with other drugs to improve therapeutic outcomes.

In conclusion, N-(3-bromophenyl)-2-8-(cyclohexylsulfanyl)-3-oxo-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on addressing the current limitations and exploring its full therapeutic potential, paving the way for its eventual clinical application.